molecular formula C4H7N3S2 B1274233 5-(Dimethylamino)-2,3-dihydro-1,3,4-thiadiazole-2-thione CAS No. 2810-66-4

5-(Dimethylamino)-2,3-dihydro-1,3,4-thiadiazole-2-thione

Cat. No.: B1274233
CAS No.: 2810-66-4
M. Wt: 161.3 g/mol
InChI Key: PKNMLXOFZGQTFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(Dimethylamino)-2,3-dihydro-1,3,4-thiadiazole-2-thione is a useful research compound. Its molecular formula is C4H7N3S2 and its molecular weight is 161.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 222395. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

The crystal structure of compounds related to 5-(Dimethylamino)-2,3-dihydro-1,3,4-thiadiazole-2-thione has been analyzed using X-ray diffraction. For instance, Malinovskii et al. (2000) investigated the crystal structure of a similar compound, 5-(2′-Aminophenyl)-2-dimethylamino-1,3,4-thiazole, revealing details about its molecular and framework structure (Malinovskii et al., 2000).

Synthesis and Biological Activities

Khan et al. (2010) synthesized a series of 1,3,4-thiadiazole derivatives, including compounds structurally similar to this compound. They evaluated their antioxidant and urease inhibition activities, finding significant biological activities in some derivatives (Khan et al., 2010).

Tautomeric Behavior and Molecular Conformation

Investigations into the tautomeric behavior and molecular conformation of related compounds have been conducted. Erturk et al. (2016) studied 3-amino-4-[4-(dimethylamino)phenyl]-4,5-dihydro-1,2,5-thiadiazole 1,1-dioxide, examining its tautomeric forms and molecular conformation using spectroscopic methods (Erturk et al., 2016).

Rotational Barriers in Molecular Structures

The study of rotational barriers in molecular structures of thiadiazoles has been explored. Liljefors et al. (1973) conducted a study on 2-dimethylamino-1,3,4-oxadiazoles and -thiadiazoles, providing insights into the effects of molecular structure on rotational barriers (Liljefors et al., 1973).

Macrocyclic Compound Synthesis

Research has been conducted on synthesizing macrocycles containing thiadiazole units. Cho et al. (2002) prepared macrocycles with 1,3,4-thiadiazole subunits, contributing to the understanding of the structural properties of such compounds (Cho et al., 2002).

Solvent Effect on Redox Characteristics

The effect of solvents on the redox characteristics of thiadiazoles has been studied. Abou-Elenien et al. (2002) investigated the electrochemical oxidation and reduction of thiadiazole derivatives in various nonaqueous solvents, providing valuable information on their redox behavior (Abou-Elenien et al., 2002).

Safety and Hazards

For 5-(Dimethylamino)amylamine, it is recommended to avoid dust formation, avoid breathing mist, gas or vapours, and avoid contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation .

Properties

IUPAC Name

5-(dimethylamino)-3H-1,3,4-thiadiazole-2-thione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H7N3S2/c1-7(2)3-5-6-4(8)9-3/h1-2H3,(H,6,8)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PKNMLXOFZGQTFC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=NNC(=S)S1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H7N3S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70388842
Record name 5-(dimethylamino)-2,3-dihydro-1,3,4-thiadiazole-2-thione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70388842
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

161.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

2810-66-4
Record name NSC222395
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=222395
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 5-(dimethylamino)-2,3-dihydro-1,3,4-thiadiazole-2-thione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70388842
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.